Cas no 921833-92-3 (N-(2-fluorophenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: N-(2-fluorophenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 921833-92-3
• MF: C₂₂H₁₉FN₄O₂
• MW: 390.410268068314
• CID: 5844008
• PubChem ID: 16820380
• Update Time: 2025-07-09

N-(2-fluorophenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrazolo[4,3-c]pyridine-7-carboxamide, N-(2-fluorophenyl)-3,5-dihydro-3-oxo-2-phenyl-5-propyl-
• 921833-92-3
• F2248-0332
• N-(2-fluorophenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
• AB00678175-01
• N-(2-fluorophenyl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• AKOS024631115
• N-(2-fluorophenyl)-3-oxo-2-phenyl-5-propylpyrazolo[4,3-c]pyridine-7-carboxamide
• N-(2-fluorophenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

• Inchi： 1S/C22H19FN4O2/c1-2-12-26-13-16(21(28)24-19-11-7-6-10-18(19)23)20-17(14-26)22(29)27(25-20)15-8-4-3-5-9-15/h3-11,13-14H,2,12H2,1H3,(H,24,28)
• InChI Key： QTUVGZPBTRVUMV-UHFFFAOYSA-N
• SMILES： C1N(CCC)C=C(C(NC2=CC=CC=C2F)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Computed Properties

• Exact Mass: 390.14920402g/mol
• Monoisotopic Mass: 390.14920402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 11?+-.0.70(Predicted)

Additional information on N-(2-fluorophenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

N-(2-Fluorophenyl)-3-Oxo-2-Phenyl-5-Propyl-2H,3H,5H-Pyrazolo[4,3-c]Pyridine-7-Carboxamide: A Comprehensive Overview

The compound CAS No. 921833-92-3, also known as N-(2-fluorophenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of pyrazolo[4,3-c]pyridines, which are known for their unique structural properties and versatile applications. The molecule's structure is characterized by a pyrazolo[4,3-c]pyridine core, which is fused with a carboxamide group and substituted with a 2-fluorophenyl and propyl group at specific positions. These substituents contribute to the compound's electronic properties and molecular interactions, making it a promising candidate for various research and industrial applications.

Recent studies have highlighted the importance of pyrazolo[4,3-c]pyridines in drug discovery due to their ability to modulate key biological targets. For instance, researchers have demonstrated that these compounds can act as potent inhibitors of certain kinases and enzymes, which are critical in disease pathways such as cancer and inflammation. The substitution pattern of N-(2-fluorophenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide further enhances its bioavailability and selectivity, making it a valuable tool in preclinical studies.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the pyrazolo[4,3-c]pyridine core through cyclization reactions and the subsequent functionalization with the carboxamide group. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the reaction conditions, ensuring high yields and purity. These advancements not only facilitate large-scale production but also pave the way for further structural modifications to explore its full potential.

In terms of applications, N-(2-fluorophenyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide has shown promise in several areas. In pharmacology, it has been investigated for its anti-inflammatory and anti-proliferative effects on cancer cells. Preclinical data indicate that the compound exhibits selective cytotoxicity against tumor cells while sparing normal cells, suggesting its potential as a targeted therapeutic agent. Additionally, its ability to penetrate cellular membranes efficiently makes it an attractive candidate for drug delivery systems.

Another emerging application of this compound lies in materials science. The unique electronic properties of pyrazolo[4,3-c]pyridines make them suitable for use in organic electronics. Recent research has explored their integration into organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs), where they demonstrate excellent charge transport properties. The substitution pattern of CAS No. 921833-92-3 further enhances these properties by tuning the molecule's energy levels and stability under operational conditions.

The environmental impact of synthesizing and using this compound is another critical consideration. Researchers have emphasized the importance of developing sustainable synthetic routes to minimize waste generation and reduce energy consumption. Green chemistry principles have been applied in optimizing reaction conditions, such as using recyclable catalysts and solvent systems. Furthermore, studies on the biodegradation pathways of this compound are underway to ensure its safe disposal and minimize ecological risks.

In conclusion, N-(2-fluorophenyl)-3-oxo-2-phenyl-5-propyl